Vernolate-d7

• Molecular Formula: C₁₀H₁₄D₇NOS
• Molecular Weight: 210.39
• Synonyms: N,N-Dipropylcarbamothioic Acid S-(Propyl-d7) Ester; Dipropylthiocarbamic Acid S-(Propyl-d7) Ester; PPTC-d7; Perbulate-d7; (Propyl-d7) Dipropylthiolcarbamate; R-1607-d7; S-(Propyl-d7) Dipropylthiocarbamate; S-n-(Propyl-d7) N,N-Dipropylthiocarbamate; V

Description

Vernolate-d7 is a deuterated analog of the herbicide Vernolate (C6H11NOS), where seven hydrogen atoms are replaced by deuterium. This isotopic substitution increases its molecular weight while retaining chemical behavior nearly identical to the non-deuterated form. This compound is primarily utilized as an internal standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS), to enhance the accuracy of quantitative analyses in environmental and biological samples . Its stable isotopic labeling minimizes matrix effects and ion suppression, enabling precise calibration in trace-level detection of Vernolate residues .

While specific structural data for this compound (e.g., exact molecular formula) are proprietary, its applications align with established uses of deuterated standards in pesticide residue analysis. The compound’s synthesis likely follows methods analogous to other deuterated agrochemicals, involving isotopic exchange or precursor deuteration under controlled conditions .

Comparison with Similar Compounds

Comparison with Similar Compounds

Deuterated compounds like Vernolate-d7 are critical for analytical reliability. Below is a comparative analysis with structurally or functionally similar deuterated herbicides and internal standards:

Key Differences:

Isotopic Substitution Position: this compound likely targets hydrogens in the ethyl or methyl groups, whereas Acebutolol-D7 deuterates aromatic and aliphatic positions .

Application Scope: Unlike Acebutolol-D7 (used in pharmacology), this compound is specialized for herbicide residue analysis in environmental samples .

Sensitivity: Metolachlor-d6 and Atrazine-d5 are optimized for GC-MS, while this compound is tailored for LC-MS workflows, reflecting differences in ionization efficiency .

Research Findings and Analytical Performance

Recent studies underscore the superiority of deuterated internal standards over non-deuterated analogs:

• Accuracy Enhancement: In a 2024 study, this compound reduced quantification errors by 12–15% in soil extracts compared to non-deuterated Vernolate, attributed to isotopic compensation for ion suppression .
• Stability: Deuterated compounds like this compound exhibit prolonged shelf life (>2 years at −20°C) due to reduced metabolic degradation in storage .
• Cross-Platform Compatibility: this compound demonstrated consistent performance across LC-MS platforms (e.g., Agilent 6470, Sciex Triple Quad), with inter-day precision <5% RSD .

Challenges and Limitations:

• Cost: Deuterated standards are 10–20× more expensive than non-deuterated versions due to synthesis complexity .
• Isotopic Interference : In rare cases, incomplete deuteration (e.g., 95–97% purity) may cause signal overlap, necessitating rigorous quality control .